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Technical Support Center: AC915 Accelerometer
Series
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on minimizing cable-induced noise in AC915
accelerometer setups.

Troubleshooting Guides
This section offers step-by-step instructions to identify and resolve common noise issues

encountered during experimental setups.

Issue: High-frequency noise or "hiss" in the output
signal.
Possible Cause: Electromagnetic Interference (EMI) or Radio Frequency Interference (RFI).

Troubleshooting Steps:

Inspect Cable Shielding:

Ensure you are using a high-quality, shielded cable. For the AC915, a two-conductor

shielded cable is recommended over a coaxial cable to provide better immunity to electric

fields.[1]
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Check the cable for any signs of damage, such as cuts or abrasions, that could

compromise the shield's integrity.

Verify Proper Grounding of the Shield:

The cable shield should be grounded at one end only, typically at the instrumentation or

signal conditioner end.[2][3][4] Grounding at both ends can create a ground loop.

Ensure a solid connection to the ground. A floating shield offers no protection against EMI.

[5]

Cable Routing:

Route accelerometer cables away from power cables, electric motors, fluorescent light

ballasts, and other potential sources of EMI.[3][6][7]

If crossing power lines is unavoidable, do so at a 90-degree angle to minimize inductive

coupling.[3][8]

Keep cable lengths as short as possible.[6]

Test for EMI:

Observe the signal with potential EMI sources turned on and then off to see if the noise

level changes.

If the noise varies when you move the cable, it is likely picking up EMI.[2]

Issue: Low-frequency noise, "hum," or signals at 50/60
Hz and its harmonics.
Possible Cause: Ground Loops.

Troubleshooting Steps:

Check for Multiple Ground Points:
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A ground loop occurs when there are multiple paths to the ground, creating a loop that can

act as an antenna for stray magnetic fields.[7][9]

The AC915 accelerometer should be grounded at a single point.

Implement Single-Point Grounding:

The recommended practice is to ground the system at the signal conditioner.[6]

If the AC915 is mounted directly to a grounded structure, this can create a second ground

point.

Isolate the Accelerometer:

Use an isolated mounting stud or pad to electrically isolate the accelerometer from the test

structure.[6][9] This breaks the ground loop.

Ground Loop Diagnostic Test:

Temporarily unground the cable shield at the instrumentation end. If the hum disappears, a

ground loop is the likely cause.

If using a battery-powered data acquisition system, disconnecting it from the mains power

can also help identify a ground loop. If the noise vanishes, a ground loop is present.[9]

Issue: Spurious, high-amplitude spikes in the signal,
especially when the cable is moved.
Possible Cause: Triboelectric Noise.

Troubleshooting Steps:

Secure the Cable:

Triboelectric noise is generated by the mechanical motion of the cable, causing friction

between the conductor, dielectric, and shield.[10]
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Use cable clamps, tape, or adhesive to secure the cable to the structure, especially near

the accelerometer. This minimizes cable whip and relative motion.

Use Low-Noise Cables:

For highly sensitive measurements, use cables specifically designed to be "low-noise."

These cables often incorporate a conductive layer, like graphite, to dissipate static charges

generated by friction.[10]

Diagnostic Test:

Gently tap or wiggle the accelerometer cable while observing the output. A significant

increase in noise spikes indicates a triboelectric issue.

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of cable-induced noise in my AC915 accelerometer setup?

A1: The three main sources of cable-induced noise are:

Electromagnetic Interference (EMI): Noise coupled from nearby power lines, motors, or other

electronic devices.[1][11]

Ground Loops: Low-frequency hum caused by multiple ground points in your measurement

system.[6][7][9]

Triboelectric Noise: Spurious signals generated by the mechanical motion and flexing of the

cable itself.[10]

Q2: I see a strong 60 Hz signal in my data. What is the most likely cause?

A2: A predominant 60 Hz (or 50 Hz in some regions) signal is a classic symptom of a ground

loop or EMI from AC power lines.[3][9] Follow the troubleshooting steps for ground loops and

EMI to resolve this.

Q3: How does cable length affect noise?
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A3: Longer cables are more susceptible to noise. They have a larger surface area to act as an

antenna for EMI and can increase the capacitive load on the sensor's output, which can, in

some cases, affect the high-frequency response.[2] It is always best to use the shortest cable

practical for your setup.[6]

Q4: Can the type of cable I use make a difference?

A4: Absolutely. For the AC915, a shielded, twisted-pair cable is often recommended for

industrial environments as it provides good immunity to EMI.[3] For applications sensitive to

motion-induced noise, a specialized "low-noise" cable with internal graphite lubrication can

significantly reduce the triboelectric effect.

Q5: What are the specifications of the AC915 accelerometer?

A5: The AC915 is a 100 mV/g piezoelectric accelerometer. Key specifications are summarized

in the table below.[12][13]

Data Presentation
Table 1: AC915 Accelerometer Specifications

Specification Value

Sensitivity (±10%) 100 mV/g

Frequency Response (±3dB) 0.5 - 15,000 Hz

Dynamic Range ± 50 g, peak

Voltage Source (IEPE) 18-28 VDC

Constant Current Excitation 2-10 mA

Spectral Noise @ 10 Hz 30 µg/√Hz

Spectral Noise @ 100 Hz 19 µg/√Hz

Spectral Noise @ 1000 Hz 15 µg/√Hz

Sensing Element PZT Ceramic

Case Isolation >10^8 ohm
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Source: AC915 Series Datasheet[13]

Table 2: Qualitative Comparison of Noise Reduction Techniques

Technique
Primary Noise
Source Targeted

Ease of
Implementation

Effectiveness

Use Shielded Cables EMI/RFI High High

Single-Point

Grounding
Ground Loops Medium Very High

Cable Immobilization Triboelectric Noise High High

Use Low-Noise

Cables
Triboelectric Noise High Very High

Proper Cable Routing EMI/RFI Medium Medium

Use Isolated Mounts Ground Loops Medium Very High

Experimental Protocols
Protocol 1: Ground Loop Identification
Objective: To determine if a ground loop is the source of noise in the accelerometer signal.

Methodology:

Baseline Measurement: With the system running, capture a baseline noise measurement

from the AC915 accelerometer. Observe the frequency spectrum for a prominent peak at the

AC line frequency (50 or 60 Hz) and its harmonics.

Isolate the Data Acquisition System: If your data acquisition (DAQ) system is powered by an

AC outlet, disconnect it and run it on battery power if possible.

Acquire Test Measurement: Capture a new measurement.

Analysis: Compare the test measurement to the baseline. A significant reduction or

elimination of the 50/60 Hz peak indicates that a ground loop was present through the power
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system.

Alternative Test (if battery power is not an option): Use an isolated mounting base for the

accelerometer. If the noise is reduced, this confirms a ground loop through the sensor's

mounting.

Protocol 2: Cable Motion (Triboelectric) Noise Test
Objective: To identify noise generated by cable movement.

Methodology:

Secure the Accelerometer: Ensure the AC915 is securely mounted to a stationary, non-

vibrating surface.

Baseline Measurement: Record the output signal for 10-20 seconds without disturbing the

cable.

Induce Cable Motion: Gently tap or flex the accelerometer cable along its length, starting

near the sensor and moving towards the instrumentation.

Acquire Test Measurement: Record the signal while inducing motion.

Analysis: Compare the test measurement to the baseline. The presence of large, random

voltage spikes that correlate with the cable movement confirms a triboelectric noise problem.

Visualizations
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Noise sources and their primary mitigation strategies.
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A logical workflow for troubleshooting accelerometer noise.
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Comparison of incorrect and correct grounding schemes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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